Cas no 886950-55-6 (N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide
• CAS No: 886950-55-6
• MF: C₁₉H₂₀N₂O₅
• MW: 356.372505187988
• CID: 5479783
• Update Time: 2025-07-19

N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide
• N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide

• Inchi： 1S/C19H20N2O5/c1-24-16-7-6-12(10-17(16)25-2)21-18(22)11-26-15-5-3-4-14-13(15)8-9-20-19(14)23/h3-7,10H,8-9,11H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key： CPPJZMAMKPETDD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)COC1=CC=CC2=C1CCNC2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide (CAS No. 886950-55-6)

N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide, with the CAS number 886950-55-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. The structural complexity of this molecule, featuring a dimethoxyphenyl group and a tetrahydroisoquinoline core, makes it a subject of interest for drug discovery and development.

Recent studies have highlighted the potential of N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide in targeting specific enzymatic pathways. Researchers are particularly intrigued by its pharmacokinetic properties and its ability to modulate cell signaling pathways. These characteristics align with current trends in precision medicine, where compounds with high specificity are sought after for tailored therapeutic interventions. The compound's CAS no. 886950-55-6 is frequently searched in academic databases, reflecting its relevance in ongoing scientific inquiries.

One of the most discussed applications of this compound is its role in neuroprotective research. The tetrahydroisoquinoline moiety is structurally similar to several naturally occurring alkaloids that exhibit neuroactive properties. This has led to speculation about its potential in addressing neurodegenerative conditions, a hot topic in modern medicine. Additionally, the dimethoxyphenyl group is often associated with antioxidant effects, further broadening its therapeutic scope.

From a synthetic chemistry perspective, the preparation of N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide involves multi-step organic reactions, including amide coupling and etherification. These processes are critical for ensuring the compound's purity and efficacy, which are paramount for research and potential clinical applications. The compound's CAS registry number 886950-55-6 serves as a unique identifier, facilitating its traceability in global chemical databases.

In the context of drug discovery, this compound is often compared to other tetrahydroisoquinoline-based molecules due to its structural versatility. Its molecular weight and solubility profile make it suitable for various in vitro and in vivo studies. Researchers are also exploring its potential as a scaffold for novel therapeutics, leveraging its modular structure to design derivatives with enhanced bioactivity.

The growing interest in N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide is evident from the increasing number of publications and patents referencing its CAS no. 886950-55-6. This trend underscores its importance in contemporary chemical and pharmacological research. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in advancing targeted therapy and molecular medicine.

In summary, N-(3,4-dimethoxyphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide (CAS No. 886950-55-6) represents a promising candidate for further investigation in multiple domains of science and medicine. Its unique chemical structure and potential biological activities make it a valuable asset for researchers aiming to address complex health challenges. The compound's alignment with current biomedical trends ensures its continued relevance in the years to come.